Cas no 1126522-69-7 (9-Phenyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-9H-carbazole)

• Product Name: 9-Phenyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-9H-carbazole
• CAS No: 1126522-69-7
• MF: C₂₄H₂₄BNO₂
• MW: 369.263866424561
• MDL: MFCD16621140
• CID: 1026843
• PubChem ID: 354333461
• Update Time: 2025-05-23

9-Phenyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-9H-carbazole Chemical and Physical Properties

Names and Identifiers

• 9-Phenyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-9H-carbazole
• 9-Phenyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)carbazole
• 9-Phenyl-9H-carbazol-3-yl-3-boronic acid pinacol ester
• 9-Phenyl-9H-carbazole-3-boronic acid pinacol ester
• 9-Phenylcarbazole-3-boronic Acid Pinacol Ester
• 4,4,5,5-Tetramethyl-2-(9-phenylcarbazol-3-yl)-1,3,2-dioxaborolane
• 9-Phenyl-3-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-9H-carbazole
• AMTB259
• UBASCOPZFCGGAV-UHFFFAOYSA-N
• OR303503
• BC00137

• MDL： MFCD16621140
• Inchi： 1S/C24H24BNO2/c1-23(2)24(3,4)28-25(27-23)17-14-15-22-20(16-17)19-12-8-9-13-21(19)26(22)18-10-6-5-7-11-18/h5-16H,1-4H3
• InChI Key： UBASCOPZFCGGAV-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC3=C(C4C=CC=CC=4N3C3C=CC=CC=3)C=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 369.19000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 557
• Topological Polar Surface Area: 23.4

Experimental Properties

• Density: 1.11
• Melting Point: 162.0 to 166.0 deg-C
• PSA: 23.39000
• LogP: 5.08290

9-Phenyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-9H-carbazole Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Carbazoles
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 9-Phenyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-9H-carbazole

9-Phenyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-9H-carbazole (CAS No. 1126522-69-7): A Comprehensive Overview of Its Properties and Applications

The compound 9-Phenyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-9H-carbazole (CAS No. 1126522-69-7) is a highly specialized boron-containing heterocyclic molecule that has garnered significant attention in the fields of organic electronics, pharmaceutical research, and material science. Its unique structure, combining a carbazole core with a phenyl substituent and a dioxaborolane group, makes it a versatile intermediate for synthesizing advanced functional materials. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in OLEDs (Organic Light-Emitting Diodes), sensors, and catalysis.

One of the most notable features of 9-Phenyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-9H-carbazole is its role in Suzuki-Miyaura cross-coupling reactions, a widely used method for forming carbon-carbon bonds in organic synthesis. The dioxaborolane moiety acts as a boronic ester, enabling efficient coupling with aryl halides under mild conditions. This property has made it a valuable tool for constructing complex π-conjugated systems, which are essential for developing high-performance organic semiconductors. Recent studies have also explored its use in photovoltaic devices, where its electron-donating characteristics enhance light absorption and charge transport.

In the context of drug discovery, 9-Phenyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-9H-carbazole has shown promise as a building block for biologically active molecules. The carbazole scaffold is known for its pharmacophoric properties, exhibiting antimicrobial, anti-inflammatory, and anticancer activities. By incorporating the dioxaborolane group, researchers can further modify the compound to target specific enzyme inhibitors or receptor agonists. This adaptability aligns with the growing demand for precision medicine and personalized therapeutics, making it a subject of intense investigation in medicinal chemistry.

From a material science perspective, the compound's thermal stability and solubility in common organic solvents make it suitable for solution-processable applications. Its ability to form thin films with uniform morphology is particularly advantageous for flexible electronics, a rapidly expanding market driven by innovations in wearable technology and foldable displays. Additionally, its luminescent properties have been exploited in the design of fluorescent probes for bioimaging and environmental monitoring, addressing the need for non-invasive detection methods.

The synthesis of 9-Phenyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-9H-carbazole typically involves palladium-catalyzed borylation of the corresponding halogenated carbazole derivative. Optimizing reaction conditions to achieve high yield and purity is a key focus for process chemists, especially in scale-up scenarios. Recent advancements in green chemistry have also prompted investigations into solvent-free or catalytic methods to reduce environmental impact, reflecting the industry's shift toward sustainable practices.

In summary, 9-Phenyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-9H-carbazole (CAS No. 1126522-69-7) represents a multifaceted compound with broad utility across cutting-edge technologies. Its integration into next-generation optoelectronic devices, therapeutic agents, and smart materials underscores its importance in modern scientific research. As the demand for high-efficiency and multifunctional compounds grows, this molecule is poised to play a pivotal role in shaping the future of innovation-driven industries.